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Compound of Interest

Compound Name: 1-Amino-1-cyclopentanemethanol

Cat. No.: B082455

An In-depth Technical Guide to 1-Amino-1-
cyclopentanemethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 1-Amino-1-cyclopentanemethanol. The information is curated for professionals
in research and development, with a focus on data presentation and practical application.

Core Properties and Safety Information

1-Amino-1-cyclopentanemethanol, also known as Cycloleucinol, is a versatile chemical
building block.[1] Its utility in the synthesis of xanthine-derived heterocyclic systems and as a
component in medicinal chemistry syntheses underscores its importance in drug discovery and
development.[1][2]

Physical and Chemical Data Summary

The fundamental physical and chemical properties of 1-Amino-1-cyclopentanemethanol are
summarized in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula CeH13NO [3]
Molecular Weight 115.17 g/mol [1][3]
CAS Number 10316-79-7 [1][3]
EC Number 233-697-7 [1]
Melting Point 20 °C (lit.) [1]
Boiling Point 85-90 °C / 10 mmHg (lit.) [1]
Flash Point 96 °C (204.8 °F) - closed cup [1]
IUPAC Name (1-aminocyclopentyl)methanol [3]

Cycloleucinol, (1-
Synonyms ] [3]
Aminocyclopentyl)methanol

Assay Purity 97% [1]

Safety and Handling

1-Amino-1-cyclopentanemethanol is classified as a warning-level hazard. It is known to
cause skin and serious eye irritation, and may cause respiratory irritation.[3] Proper handling
procedures are crucial for safety.

GHS Hazard Codes: H315, H319, H335[1]
Precautionary Statements: P261, P264, P271, P280, P302 + P352, P305 + P351 + P338[1]

Appropriate personal protective equipment (PPE), including eyeshields, gloves, and a suitable
respirator filter (type ABEK, EN14387), should be worn when handling this compound.[1] It is
classified under Storage Class 10 for combustible liquids.[1]

Experimental Data and Protocols

While specific, detailed experimental protocols for the synthesis and purification of 1-Amino-1-
cyclopentanemethanol are not readily available in the public domain, this section provides an

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/66307
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192279
https://pubchem.ncbi.nlm.nih.gov/compound/66307
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192279
https://pubchem.ncbi.nlm.nih.gov/compound/66307
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192279
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192279
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192279
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192279
https://pubchem.ncbi.nlm.nih.gov/compound/66307
https://pubchem.ncbi.nlm.nih.gov/compound/66307
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192279
https://www.benchchem.com/product/b082455?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/66307
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192279
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192279
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192279
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192279
https://www.benchchem.com/product/b082455?utm_src=pdf-body
https://www.benchchem.com/product/b082455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

overview of common analytical techniques used for its characterization.

Spectroscopic Analysis

Spectroscopic data is essential for the structural elucidation and purity assessment of 1-
Amino-1-cyclopentanemethanol.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are fundamental for
confirming the chemical structure. While specific experimental parameters for this compound
are not detailed in the search results, general procedures involve dissolving the sample in a
deuterated solvent (e.g., CDCls, Methanol-d4) and acquiring the spectrum on a standard
NMR spectrometer.[4]

e Mass Spectrometry (MS): GC-MS is a common technique to determine the molecular weight
and fragmentation pattern, aiding in identification.[3] The NIST Mass Spectrometry Data
Center provides reference spectra for "Cyclopentanemethanol, 1-amino-".[5]

e Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups present in
the molecule. Key absorptions would be expected for the O-H, N-H, and C-H bonds.[3]

The following diagram illustrates a general workflow for the chemical characterization of 1-
Amino-1-cyclopentanemethanol.
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A general experimental workflow for the synthesis and characterization of 1-Amino-1-
cyclopentanemethanol.

Chemical Reactivity and Applications

1-Amino-1-cyclopentanemethanol serves as a primary amine and a primary alcohol, making
it a bifunctional building block for organic synthesis. Its reactivity is characterized by the
nucleophilicity of the amino group and the ability of the hydroxyl group to undergo various
transformations.

As noted, its primary application lies in its use as a precursor in the synthesis of more complex
molecules, particularly in the development of novel therapeutic agents.[1][2]

Biological Activity

Currently, there is limited publicly available information directly linking 1-Amino-1-
cyclopentanemethanol to specific biological signaling pathways or significant standalone
biological activity. Its role is primarily as a structural motif incorporated into larger, biologically
active compounds. Further research would be necessary to elucidate any intrinsic biological
functions.

As no specific signaling pathways involving this compound have been identified, a
corresponding diagram cannot be provided at this time. The logical relationship for its general
use is best represented by the experimental workflow diagram above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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